Cas no 2809-20-3 (Phosphonic acid,P,P'-(1-hydroxyethylidene)bis-, ammonium salt (1:3))

• Product Name: Phosphonic acid,P,P'-(1-hydroxyethylidene)bis-, ammonium salt (1:3)
• CAS No: 2809-20-3
• MF: C₂H₁₇N₃O₇P₂
• MW: 257.119802236557
• CID: 288976
• PubChem ID: 6451453
• Update Time: 2025-04-19

Phosphonic acid,P,P'-(1-hydroxyethylidene)bis-, ammonium salt (1:3) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P,P'-(1-hydroxyethylidene)bis-, ammonium salt (1:3)
• triazanium,hydroxy-(1-hydroxy-1-phosphonatoethyl)phosphinate
• triammonium [1-hydroxy-1-(hydroxyphosphinato)ethyl]phosphonate
• Triammonium hydrogen (1-hydroxyethylidene)bisphosphonate
• Triammonium hydrogen(1-hydroxyethylidene)bisphosphonate
• DTXSID30182363
• 2809-20-3
• EINECS 220-551-2
• triammonium hydrogen 1-hydroxyethane-1,1-di-phosphonate

• Inchi： 1S/C2H8O7P2.3H3N/c1-2(3,10(4,5)6)11(7,8)9;;;/h3H,1H3,(H2,4,5,6)(H2,7,8,9);3*1H3
• InChI Key： CRULDAFTNSZRBT-UHFFFAOYSA-N
• SMILES： P(C(C)(O)P(=O)([O-])[O-])(=O)([O-])O.[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 257.05431
• Monoisotopic Mass: 257.05417389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147Ų

Experimental Properties

• PSA: 253.28